6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
Overview
Description
6-Methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride (6-MDIH) is a synthetic compound derived from the alkaloid isoquinoline, which is found in plants. It is a potent inhibitor of the enzyme monoamine oxidase A (MAO-A), and has been studied for its potential therapeutic applications. 6-MDIH has been used in a variety of scientific research applications, including studies of its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Scientific Research Applications
6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been studied for its potential therapeutic applications. It has been used in research to study its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. It has also been studied as a potential treatment for depression, anxiety, and other psychiatric disorders.
Mechanism of Action
6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is a potent inhibitor of MAO-A, an enzyme that is involved in the breakdown of neurotransmitters, including serotonin and dopamine. By inhibiting MAO-A, 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride increases the levels of these neurotransmitters, which can have antidepressant and anxiolytic effects.
Biochemical and Physiological Effects
6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride has been shown to have antidepressant and anxiolytic effects in animal studies. It has also been shown to reduce inflammation and oxidative stress, and to improve cognitive performance.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride in laboratory experiments is that it is a relatively safe compound, with few side effects. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, it is not as potent as other MAO-A inhibitors, and it has a short half-life, which can limit its effectiveness in laboratory experiments.
Future Directions
Future research on 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride should focus on its potential therapeutic applications, as well as its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. Additionally, further research should be done to explore the potential of 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride as a treatment for psychiatric disorders, such as depression and anxiety. Finally, research should be done to identify new synthesis methods for 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride, as well as to identify new therapeutic applications for the compound.
Synthesis Methods
6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride is synthesized from isoquinoline, which is an alkaloid found in plants. The synthesis of 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves several steps, including the reaction of isoquinoline with sodium hydroxide to form a sodium isoquinoline salt, followed by the reaction of the salt with ethyl bromide to form a quaternary ammonium salt. The quaternary ammonium salt is then reacted with hydrochloric acid to form 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride involves the condensation of 2-methoxyphenethylamine with acetone followed by reduction and cyclization to form the desired product.", "Starting Materials": [ "2-methoxyphenethylamine", "Acetone", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Step 1: 2-methoxyphenethylamine is reacted with acetone in the presence of hydrochloric acid to form 2-methoxy-N-(2-propan-2-ylidene)ethanamine.", "Step 2: Sodium borohydride is added to the reaction mixture to reduce the imine to the corresponding amine.", "Step 3: The resulting amine is cyclized by heating with hydrochloric acid to form 6-methoxy-1,1-dimethyl-1,2,3,4-tetrahydroisoquinoline hydrochloride." ] } | |
CAS RN |
2758004-82-7 |
Molecular Formula |
C12H18ClNO |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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